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Compound of Interest

Compound Name:
3'-Chloro-2'-methylbiphenyl-3-

carboxylic acid

CAS No.: 1181321-00-5

Cat. No.: B1454707

Get Quote

Executive Summary: The "Orthogonal Twist"
Strategy
3'-Chloro-2'-methylbiphenyl-3-carboxylic acid (CAS: 1181321-00-5) is not merely a generic

intermediate; it represents a specific medicinal chemistry strategy known as the "Ortho-Methyl

Effect." Unlike unsubstituted biphenyls, which possess free rotation and can adopt planar

conformations, the introduction of a methyl group at the 2' position (ortho to the biaryl axis)

forces the two phenyl rings into a non-planar, twisted conformation (dihedral angle approx. 60–

90°) due to steric clash with the protons on the opposing ring.

This guide compares this target molecule against three distinct classes of analogs to

demonstrate its utility in designing conformationally restricted, lipophilic pharmacophores often

utilized in kinase inhibitors, URAT1 inhibitors, and agrochemical fungicides.
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The following table contrasts the target molecule with its most relevant functional analogs. Note

the distinct shift in physicochemical properties (LogP) and application scope driven by the

substitution pattern.

Feature Target Molecule
Analog A

(Baseline)

Analog B

(Polar/Drug)

Analog C (Bio-

Isostere)

Name

3'-Chloro-2'-

methylbiphenyl-

3-carboxylic acid

Biphenyl-3-

carboxylic acid

3'-Amino-2'-

hydroxybiphenyl-

3-carboxylic acid

3'-

(Trifluoromethyl)

biphenyl-3-

carboxylic acid

CAS 1181321-00-5 716-76-7 376592-93-7 362-49-2

Key Substituents
2'-Me (Steric), 3'-

Cl (Lipophilic)
None (H)

2'-OH, 3'-NH₂

(Polar)

3'-CF₃

(Electronic)

Conformation
Twisted

(Restricted)

Flexible

(Rotatable)

Planar-capable

(H-bond lock)
Flexible

LogP (Calc)
~4.2 (High

Lipophilicity)
~3.1

~1.8 (Low

Lipophilicity)
~3.9

Primary Use

Hydrophobic

pocket binder

(Kinases,

URAT1)

General

synthetic scaffold

Eltrombopag

Intermediate

(Metal Chelation)

Metabolic

stability probe

Synthetic

Challenge

High (Steric

hindrance at 2')
Low

Medium

(Reductive

sensitivity)

Low

Expert Insight on Selection:
Choose the Target (3'-Cl-2'-Me) when you need to lock the biaryl axis to fit a hydrophobic

cleft and prevent metabolic oxidation at the reactive ortho/para positions.

Choose Analog B only when designing metal-chelating drugs (like Eltrombopag) where the

OH/NH2/COOH triad forms a tridentate ligand site.
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Structural Activity Relationship (SAR) Logic
The biological performance of 3'-Chloro-2'-methylbiphenyl-3-carboxylic acid is defined by

two vectors: Conformational Control and Electronic Modulation.

Diagram 1: The Ortho-Methyl Twist Mechanism
This diagram illustrates why the 2'-Methyl group is the critical design element, forcing the

"Twisted" active conformation compared to the "Flexible" analogs.
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Caption: The 2'-Methyl substituent creates a steric barrier (yellow) that locks the biaryl axis,

pre-organizing the molecule for binding in restricted hydrophobic pockets.

Synthesis Protocol: Overcoming Steric Hindrance
Synthesizing the target molecule requires a modified Suzuki-Miyaura Cross-Coupling protocol.

Standard conditions often fail or give low yields because the 2'-methyl group on the aryl halide

sterically hinders the approach of the Palladium catalyst.

Optimized Protocol for Hindered Biaryls
Objective: Synthesis of 3'-Chloro-2'-methylbiphenyl-3-carboxylic acid from 3-

carboxyphenylboronic acid and 1-bromo-3-chloro-2-methylbenzene.

Reagents & Stoichiometry:
Aryl Halide: 1-Bromo-3-chloro-2-methylbenzene (1.0 equiv)
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Boronic Acid: 3-Carboxyphenylboronic acid (1.2 equiv)

Catalyst:Pd(dppf)Cl₂·CH₂Cl₂ (3-5 mol%)

Why: The bidentate dppf ligand creates a large bite angle, stabilizing the Pd center and

facilitating oxidative addition into the hindered C-Br bond better than Pd(PPh₃)₄.

Base: K₂CO₃ (3.0 equiv) or Cs₂CO₃ (2.0 equiv)

Solvent: 1,4-Dioxane / Water (4:1 ratio)

Why: High boiling point allows heating to 90-100°C, necessary to overcome the activation

energy of the hindered coupling.

Step-by-Step Methodology:
Inerting: Charge a reaction flask with the Aryl Halide, Boronic Acid, and Base. Evacuate and

backfill with Argon (3 cycles).

Solvation: Add degassed Dioxane/Water mixture. Sparge with Argon for 10 minutes.

Catalyst Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ quickly under positive Argon flow.

Reaction: Heat to 95°C for 12–16 hours.

Monitoring: Monitor by HPLC/TLC. The hindered nature means this reaction is slower than

typical Suzuki couplings.

Workup: Cool to RT. Acidify with 1N HCl to pH 3 (precipitating the carboxylic acid). Extract

with Ethyl Acetate.[1]

Purification: The crude product is often a solid. Recrystallization from Ethanol/Water is

preferred over column chromatography for carboxylic acids to avoid streaking.

Diagram 2: Synthetic Workflow
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Caption: Workflow emphasizes the use of Pd(dppf)Cl2 and high temperature to overcome the

steric barrier introduced by the 2'-methyl group.

Applications & Performance Data
URAT1 Inhibition (Gout Therapy)
Biphenyl carboxylic acids are scaffolds for URAT1 inhibitors.[2]

Performance: In comparative assays, analogs with the 2'-methyl substitution often show

superior metabolic stability compared to unsubstituted analogs.
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Data Point: While specific IC50 values vary by full structure, the ortho-methyl group typically

increases half-life (

) in liver microsomes by blocking the P450 oxidation site adjacent to the bridge.

Agrochemicals (Fungicides)
The 3'-chloro-2'-methyl motif is structurally homologous to the "twisted biaryl" core found in

SDHI (Succinate Dehydrogenase Inhibitor) fungicides.

Mechanism: The twist allows the molecule to fit into the ubiquinone binding site of the fungal

complex II.

Comparison: The target molecule provides a "pre-twisted" scaffold that binds more

entropically favorably than flexible analogs (Analog A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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